2,3-dihydroxy-DDT
Description
2,3-Dihydroxy-DDT (C14H9Cl5O2) is a hydroxylated metabolite of the organochlorine pesticide DDT (dichlorodiphenyltrichloroethane). It forms via oxidative degradation of DDT in environmental or biological systems, where hydroxyl groups are introduced at the 2 and 3 positions of the phenyl ring.
Properties
Molecular Formula |
C14H9Cl5O2 |
|---|---|
Molecular Weight |
386.5 g/mol |
IUPAC Name |
3-chloro-6-[2,2,2-trichloro-1-(4-chlorophenyl)ethyl]benzene-1,2-diol |
InChI |
InChI=1S/C14H9Cl5O2/c15-8-3-1-7(2-4-8)11(14(17,18)19)9-5-6-10(16)13(21)12(9)20/h1-6,11,20-21H |
InChI Key |
WCDSWTZUKCXFRE-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C(C2=C(C(=C(C=C2)Cl)O)O)C(Cl)(Cl)Cl)Cl |
Canonical SMILES |
C1=CC(=CC=C1C(C2=C(C(=C(C=C2)Cl)O)O)C(Cl)(Cl)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key differences between 2,3-dihydroxy-DDT and structurally or functionally related compounds, based on available evidence:
Key Findings:
- Compared to DTT : While both contain hydroxyl groups, DTT’s thiol groups confer reducing activity, whereas 2,3-dihydroxy-DDT lacks such functional groups .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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